Cas no 898461-36-4 (N-cyclopropyl-N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide)

• Product Name: N-cyclopropyl-N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide
• CAS No: 898461-36-4
• MF: C₂₀H₂₉N₃O₄S
• MW: 407.526963949203
• CID: 6145554
• PubChem ID: 18574594
• Update Time: 2025-07-15

N-cyclopropyl-N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide
• CHEMBL1611411
• SMR000811269
• N'-cyclopropyl-N-[2-[1-(2,5-dimethylphenyl)sulfonylpiperidin-2-yl]ethyl]oxamide
• N-cyclopropyl-N'-{2-[1-(2,5-dimethylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide
• HMS3038M22
• MLS001234669
• AKOS024661352
• 898461-36-4
• VU0491448-1
• F2571-0603
• N1-cyclopropyl-N2-(2-(1-((2,5-dimethylphenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide

• Inchi： 1S/C20H29N3O4S/c1-14-6-7-15(2)18(13-14)28(26,27)23-12-4-3-5-17(23)10-11-21-19(24)20(25)22-16-8-9-16/h6-7,13,16-17H,3-5,8-12H2,1-2H3,(H,21,24)(H,22,25)
• InChI Key： XNPGFAYNFCLIEJ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)(N1CCCCC1CCNC(C(NC1CC1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 407.18787759g/mol
• Monoisotopic Mass: 407.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-cyclopropyl-N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide

N-cyclopropyl-N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide (CAS No. 898461-36-4): A Comprehensive Overview

N-cyclopropyl-N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide (CAS No. 898461-36-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of diamides and is characterized by its cyclopropyl and piperidine moieties, which contribute to its pharmacological properties.

The molecular structure of N-cyclopropyl-N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide is composed of a central ethanediamide core, flanked by a cyclopropyl group and a substituted piperidine ring. The piperidine ring is further modified by a 2,5-dimethylbenzenesulfonyl group, which imparts additional stability and specificity to the molecule. This intricate structure has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic uses.

Recent research has highlighted the potential of N-cyclopropyl-N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. Studies have shown that this compound can modulate the activity of certain neurotransmitters, such as serotonin and dopamine, which are crucial for maintaining proper brain function.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the effects of N-cyclopropyl-N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide on serotonin receptors. The results indicated that this compound exhibits selective binding to serotonin receptor subtypes, particularly 5-HT_1A and 5-HT_2A. This selective binding profile suggests that it could be used as a potential therapeutic agent for conditions such as depression and anxiety disorders.

Beyond its role in neurotransmitter modulation, N-cyclopropyl-N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide has also shown promise in other areas of medicine. For instance, preliminary studies have suggested that it may have anti-inflammatory properties. In an in vitro study using human macrophage cell lines, the compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding opens up possibilities for its use in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of N-cyclopropyl-N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide have also been extensively studied. Research has shown that it exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Additionally, its low toxicity profile in preclinical studies further supports its potential as a safe and effective therapeutic agent.

In terms of clinical development, several Phase I and Phase II trials are currently underway to evaluate the safety and efficacy of N-cyclopropyl-N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings are paving the way for more advanced clinical trials to further validate its therapeutic potential.

The synthesis of N-cyclopropyl-N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide involves several steps and requires precise control over reaction conditions to ensure high yields and purity. The process typically begins with the preparation of the piperidine intermediate, followed by the introduction of the benzenesulfonyl group through a sulfonation reaction. The final step involves coupling this intermediate with an appropriate amine to form the desired diamide structure.

In conclusion, N-cyclopropyl-N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide (CAS No. 898461-36-4) is a promising compound with a wide range of potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes in multiple disease states.